Cas no 2229444-22-6 (4-(2,4,6-trifluorophenyl)-1H-pyrazole)

• Product Name: 4-(2,4,6-trifluorophenyl)-1H-pyrazole
• CAS No: 2229444-22-6
• MF: C₉H₅F₃N₂
• MW: 198.144612073898
• CID: 5853391
• PubChem ID: 165617801
• Update Time: 2025-07-01

4-(2,4,6-trifluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trifluorophenyl)-1H-pyrazole
• EN300-1802166
• 2229444-22-6

• Inchi： 1S/C9H5F3N2/c10-6-1-7(11)9(8(12)2-6)5-3-13-14-4-5/h1-4H,(H,13,14)
• InChI Key： LHLAHMWKSLVLKO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=NNC=1)F)F

Computed Properties

• Exact Mass: 198.04048265g/mol
• Monoisotopic Mass: 198.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,4,6-trifluorophenyl)-1H-pyrazole

4-(2,4,6-Trifluorophenyl)-1H-Pyrazole: A Comprehensive Overview

4-(2,4,6-Trifluorophenyl)-1H-Pyrazole (CAS No: 2229444-22-6) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various industries. The molecule consists of a pyrazole ring fused with a trifluorophenyl group, which imparts it with distinct electronic and chemical characteristics.

The synthesis of 4-(2,4,6-Trifluorophenyl)-1H-Pyrazole involves a multi-step process that typically includes the formation of the pyrazole ring followed by the introduction of the trifluorophenyl substituent. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising applications of CAS No 2229444-22-6 lies in its potential as a precursor for advanced materials. The compound's ability to act as a building block for more complex structures has been leveraged in the development of novel polymers and organic semiconductors. In particular, studies have shown that derivatives of this compound can exhibit enhanced electrical conductivity and thermal stability, making them suitable for use in high-performance electronic devices.

In addition to its role in materials science, 4-(2,4,6-Trifluorophenyl)-1H-Pyrazole has also been investigated for its biological activity. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways. This discovery has opened up new avenues for exploring its utility in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The chemical stability and reactivity of CAS No 2229444-22-6 make it an attractive candidate for use in various chemical transformations. For example, it has been employed as a catalyst in certain organic reactions due to its ability to facilitate the formation of carbon-carbon bonds. This property has been particularly useful in the synthesis of complex natural products and bioactive molecules.

From an environmental perspective, the compound's degradation pathways and ecological impact have also been studied extensively. Researchers have found that 4-(2,4,6-Trifluorophenyl)-1H-Pyrazole exhibits moderate biodegradability under specific conditions, which is an important consideration for its safe handling and disposal.

In conclusion, CAS No 2299857-85-3 continues to be a subject of intense research due to its versatile properties and wide-ranging applications. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovation.